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Compound of Interest

Compound Name: 2,2'-Dibromobiphenyl

Cat. No.: B083442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the melting and boiling

points of 2,2'-Dibromobiphenyl, a key intermediate in various chemical syntheses. This

document outlines its physical properties, detailed experimental protocols for their

determination, and a workflow for its application in the synthesis of organosilicon compounds.

Core Physicochemical Data
2,2'-Dibromobiphenyl is a white crystalline solid at room temperature.[1][2] Its key physical

properties are summarized in the table below, providing a ready reference for laboratory and

industrial applications.
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Property Value Source(s)

Melting Point 78 - 83 °C [1][2][3]

78 - 82 °C [4]

76.0 - 83.0 °C [5][6]

Boiling Point 332.9 ± 17.0 °C (Predicted) [1][3][7][8]

198 - 200 °C (literature)

Molecular Formula C₁₂H₈Br₂ [3][6]

Molecular Weight 312.00 g/mol [9]

Density 1.667 g/cm³ [1][2]

Appearance White crystalline powder/solid [1][2][3]

Note on Boiling Point Discrepancy: The significant variation in reported boiling points, with a

predicted value around 332.9 °C and an experimental value of 198-200 °C, may be attributable

to the conditions under which the measurements were taken. The lower value could potentially

represent the boiling point under reduced pressure. For practical applications, it is advisable to

experimentally determine the boiling point under the specific conditions of use.

Experimental Protocols
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following are standard methodologies for these

measurements.

Melting Point Determination: Capillary Method
The melting point of 2,2'-Dibromobiphenyl can be determined using a standard capillary

melting point apparatus (e.g., Mel-Temp or similar).

Procedure:

Sample Preparation: A small amount of the dry, crystalline 2,2'-Dibromobiphenyl is finely

powdered and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire sample becomes a clear liquid is recorded as the end of the

melting range.

Purity Indication: A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound.

Boiling Point Determination: Thiele Tube Method
For an accurate determination of the boiling point of 2,2'-Dibromobiphenyl, especially given

the discrepancy in reported values, the Thiele tube method is a reliable microscale technique.

Procedure:

Sample Preparation: A small amount of 2,2'-Dibromobiphenyl is placed in a small test tube

(Durham tube). A capillary tube, sealed at one end, is inverted and placed within the test

tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, ensuring even heat distribution by

convection.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. Heating is continued until the bubbling is vigorous,

and then the heat source is removed.

Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow down and

eventually stop. The temperature at which the liquid just begins to enter the capillary tube is

the boiling point of the sample.
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Application in Synthesis: A Workflow Example
2,2'-Dibromobiphenyl is a precursor in the synthesis of various organic and organometallic

compounds. One notable application is in the preparation of 5,5-dimethyl-5H-dibenzosilole.[1]

The logical workflow for this synthesis is outlined below.

Starting Materials

Reaction Steps

Product

2,2'-Dibromobiphenyl

Lithiation
(Formation of Dilithiobiphenyl)

n-Butyllithium (n-BuLi) Dichlorodimethylsilane

Cyclization with Dichlorodimethylsilane

5,5-dimethyl-5H-dibenzosilole

Click to download full resolution via product page

Caption: Synthetic pathway from 2,2'-Dibromobiphenyl to 5,5-dimethyl-5H-dibenzosilole.

Experimental Workflow for Physicochemical
Property Determination
The logical flow for determining the key physical properties discussed in this guide is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b083442?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5211164_EN.htm
https://www.benchchem.com/product/b083442?utm_src=pdf-body-img
https://www.benchchem.com/product/b083442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,2'-Dibromobiphenyl Sample

Purity Assessment (e.g., GC, NMR)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Thiele Tube or Distillation)

Data Analysis and Comparison
with Literature Values

Final Report

Click to download full resolution via product page

Caption: Workflow for the determination and reporting of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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